Cas no 2185981-26-2 (N-(4,6-Difluoro-2,3-dihydro-3-benzofuranyl)-2-propenamide)

• Product Name: N-(4,6-Difluoro-2,3-dihydro-3-benzofuranyl)-2-propenamide
• CAS No: 2185981-26-2
• MF: C₁₁H₉F₂NO₂
• MW: 225.191469907761
• CID: 5409638
• Update Time: 2025-05-21

N-(4,6-Difluoro-2,3-dihydro-3-benzofuranyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-(4,6-Difluoro-2,3-dihydro-3-benzofuranyl)-2-propenamide

• Inchi： 1S/C11H9F2NO2/c1-2-10(15)14-8-5-16-9-4-6(12)3-7(13)11(8)9/h2-4,8H,1,5H2,(H,14,15)
• InChI Key： IGSSCDNJBKFRHY-UHFFFAOYSA-N
• SMILES： C(NC1C2=C(F)C=C(F)C=C2OC1)(=O)C=C

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 337.9±42.0 °C(Predicted)
• pka: 12.88±0.20(Predicted)

Additional information on N-(4,6-Difluoro-2,3-dihydro-3-benzofuranyl)-2-propenamide

N-(4,6-Difluoro-2,3-dihydro-3-benzofuranyl)-2-propenamide: A Comprehensive Overview

N-(4,6-Difluoro-2,3-dihydro-3-benzofuranyl)-2-propenamide, also known by its CAS number 2185981-26-2, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of amides and features a unique structure that combines a benzofuran moiety with a propenamide group. The presence of fluorine atoms at the 4 and 6 positions of the benzofuran ring introduces interesting electronic and steric properties, making this compound a valuable subject for both academic research and industrial applications.

The synthesis of N-(4,6-Difluoro-2,3-dihydro-3-benzofuranyl)-2-propenamide involves a series of well-established organic reactions. Typically, the benzofuran derivative is synthesized via a nucleophilic aromatic substitution or a coupling reaction. The introduction of the propenamide group is achieved through an amide bond formation reaction, such as a coupling reaction using an activating agent like HATU or EDCI. The fluorine atoms are introduced at specific positions through directed metallation or substitution reactions.

Recent studies have highlighted the potential of N-(4,6-Difluoro-2,3-dihydro-3-benzofuranyl)-2-propenamide in various fields. In pharmacology, this compound has shown promising activity as a modulator of certain protein targets. For instance, research published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding to G-protein coupled receptors (GPCRs), making it a potential candidate for drug development in the treatment of neurological disorders such as Alzheimer's disease.

In addition to its pharmacological applications, N-(4,6-Difluoro-2,3-dihydro-3-benzofuranyl)-2-propenamide has also been explored for its electronic properties in materials science. The benzofuran moiety contributes to the compound's aromaticity and stability, while the propenamide group introduces conjugation and flexibility. These properties make this compound a suitable candidate for use in organic electronics and optoelectronic devices.

The structural uniqueness of N-(4,6-Difluoro-2,3-dihydro-3-benzofuranyl)-2-propenamide also makes it an attractive molecule for studying chemical reactivity and catalysis. Recent investigations have shown that this compound can act as a ligand in transition metal-catalyzed reactions. For example, in a study published in Angewandte Chemie, this compound was used as a chelating ligand in palladium-catalyzed cross-coupling reactions, demonstrating high efficiency and selectivity.

The CAS number 2185981-26-2 serves as a unique identifier for this compound in scientific databases and literature. Researchers can use this identifier to access detailed information about its physical properties (such as melting point and solubility), toxicity data (including acute and chronic toxicity profiles), and environmental fate (such as biodegradation rates). This information is crucial for ensuring safe handling and disposal of the compound in laboratory settings.

In terms of environmental impact, recent studies have focused on the biodegradation pathways of N-(4,6-Difluoro-2,3-dihydro-3-benzofuranyl)-propenamide. These studies have revealed that under aerobic conditions, the compound undergoes microbial degradation via hydrolysis and oxidation mechanisms. The presence of fluorine atoms complicates the degradation process but does not significantly hinder it under typical environmental conditions.

The synthesis and characterization of compounds like N-(4,6-Difluoro-2,based on their unique properties.